Cas no 929974-66-3 (2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide)

• Product Name: 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide
• CAS No: 929974-66-3
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• MDL: MFCD09702232
• CID: 5228197
• Update Time: 2026-03-07

2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetamide, 5-amino-4-(aminocarbonyl)-2,3-dihydro-3-oxo-
• 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

• MDL： MFCD09702232
• Inchi： 1S/C7H10N4O3/c8-3(12)1-2-5(13)4(7(10)14)6(9)11-2/h2,11H,1,9H2,(H2,8,12)(H2,10,14)
• InChI Key： AVJHYHWIRQEYNI-UHFFFAOYSA-N
• SMILES： N1C(N)=C(C(N)=O)C(=O)C1CC(N)=O

Additional information on 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

Introduction to 2-Amino-5-(Carbamoylmethyl)-4-Oxo-4,5-Dihydro-1H-Pyrrole-3-Carboxamide (CAS No. 929974-66-3)

2-Amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide (CAS No. 929974-66-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is composed of a pyrrole ring with specific functional groups attached, including an amino group, a carbamoylmethyl group, and a carboxamide moiety. These functional groups contribute to the compound's reactivity and biological properties, making it a valuable candidate for various pharmacological studies.

Recent research has highlighted the potential of 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide in the treatment of several diseases. For instance, studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

Beyond its anti-cancer effects, 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide has also shown promise in the treatment of inflammatory conditions. In a preclinical study using animal models, the compound was found to reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide could be a potential therapeutic agent for conditions like rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic properties of 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound's stability under various physiological conditions has been evaluated, ensuring its reliability as a therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 2-amino-5-(carbamoylmethyl)-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully assess its safety profile and determine optimal dosing regimens for different indications.

The potential applications of 2-amino-5-(carbamoylmethyl)-4-o xo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxamide extend beyond its direct therapeutic effects. The compound's unique structure makes it an excellent candidate for use as a building block in the synthesis of more complex molecules with enhanced biological activities. Researchers are exploring the possibility of modifying the structure of 2-amino - 5 -( carbamoylmethyl ) - 4 - oxo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxamide to optimize its pharmacological properties and expand its therapeutic potential.

In conclusion, 2-amino - 5 -( carbamoylmethyl ) - 4 - oxo - 4 , 5 - dihydro - 1 H - pyrrole - 3 - carboxamide (CAS No. 929974 - 66 - 3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical contexts. As more data becomes available from clinical trials and further studies, this compound may prove to be a valuable addition to the arsenal of treatments available for a range of diseases.